Cas no 41138-18-5 (Diamide-2-Methylbutenedioic acid)

• Product Name: Diamide-2-Methylbutenedioic acid
• CAS No: 41138-18-5
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 2033606
• Update Time: 2025-03-26

Diamide-2-Methylbutenedioic acid Chemical and Physical Properties

Names and Identifiers

• Diamide-2-Methylbutenedioic acid
• (E)-2-Methyl-2-butenediamide
• Mesaconic diamide
• 2-Butenediamide, 2-methyl-, (E)- (9CI)

• Inchi： 1S/C5H8N2O2/c1-3(5(7)9)2-4(6)8/h2H,1H3,(H2,6,8)(H2,7,9)/b3-2+
• InChI Key： HWYGBPPFPNZPGQ-NSCUHMNNSA-N
• SMILES： C/C(/C(=O)N)=C\C(=O)N

Computed Properties

• Exact Mass: 128.059
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 78 °C
• Boiling Point: 428.5±41.0 °C(Predicted)
• pka: 14.42±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides